Cas no 67258-30-4 ( )

• Product Name: &nbsp
• CAS No: 67258-30-4
• MF: C₂₂H₂₉BrN₂
• MW: 401.383064985275
• CID: 965676
• PubChem ID: 24195800
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-[4-(3,4-dihydro-1H-isoquinolin-2-yl)butyl]-3,4-dihydro-1H-isoquinoline,hydrobromide
• NSC201405
• NSC-201405
• 2,2'-(Butane-1,4-diyl)di-1,2,3,4-tetrahydroisoquinoline--hydrogen bromide (1/1)
• 67258-30-4
• DTXSID80638729
•  

• Inchi： 1S/C22H28N2.BrH/c1-3-9-21-17-23(15-11-19(21)7-1)13-5-6-14-24-16-12-20-8-2-4-10-22(20)18-24;/h1-4,7-10H,5-6,11-18H2;1H
• InChI Key： LTXXOGROCVIKLB-UHFFFAOYSA-N
• SMILES： Br.N1(CC2C=CC=CC=2CC1)CCCCN1CC2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 320.22544
• Monoisotopic Mass: 400.15141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 346
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 6.48
• LogP: 4.71710